1-benzyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine

• Molecular Formula: C18H27N3O3S
• Molecular Weight: 365.5g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C18H27N3O3S/c1-25(23,24)21-9-7-17(8-10-21)18(22)20-13-11-19(12-14-20)15-16-5-3-2-4-6-16/h2-6,17H,7-15H2,1H3
• InChI Key: LDWWACKNABGQMK-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• solubility: 54.8 [ug/mL]

Description

1-benzyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine is a complex organic compound that features both piperazine and piperidine rings

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-benzyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine typically involves multiple steps, starting with the preparation of the piperazine and piperidine intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Common reagents used in these reactions include benzyl chloride, methylsulfonyl chloride, and various catalysts to facilitate the coupling reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions: (4-Benzylpiperazin-1-yl)[1-(methylsulfonyl)piper